Cas no 1554261-66-3 (1-amino-4-(4-fluorophenyl)pentan-2-ol)

1-Amino-4-(4-fluorophenyl)pentan-2-ol is a fluorinated organic compound featuring both an amino and a hydroxyl functional group, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. The presence of the 4-fluorophenyl moiety enhances its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting drugs or enzyme inhibitors. Its chiral center allows for stereoselective applications, while the fluorine substituent can improve metabolic stability and binding affinity in derived compounds. This compound is suitable for use in medicinal chemistry research, offering a balance of reactivity and structural diversity for further derivatization. Proper handling and storage under inert conditions are recommended due to its functional group sensitivity.
1-amino-4-(4-fluorophenyl)pentan-2-ol structure
1554261-66-3 structure
Product Name:1-amino-4-(4-fluorophenyl)pentan-2-ol
CAS No:1554261-66-3
MF:C11H16FNO
MW:197.24924659729
CID:5967865
PubChem ID:83930989
Update Time:2025-11-02

1-amino-4-(4-fluorophenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-4-(4-fluorophenyl)pentan-2-ol
    • EN300-1769974
    • 1554261-66-3
    • Inchi: 1S/C11H16FNO/c1-8(6-11(14)7-13)9-2-4-10(12)5-3-9/h2-5,8,11,14H,6-7,13H2,1H3
    • InChI Key: YOJMKYYZZPVTCY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C)CC(CN)O

Computed Properties

  • Exact Mass: 197.121592296g/mol
  • Monoisotopic Mass: 197.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.2Ų

1-amino-4-(4-fluorophenyl)pentan-2-ol Pricemore >>

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Additional information on 1-amino-4-(4-fluorophenyl)pentan-2-ol

Comprehensive Guide to 1-amino-4-(4-fluorophenyl)pentan-2-ol (CAS No. 1554261-66-3): Properties, Applications, and Market Insights

1-amino-4-(4-fluorophenyl)pentan-2-ol (CAS No. 1554261-66-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amino alcohol structure and fluorophenyl moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C11H16FNO, and distinct structural features make it a valuable building block in drug discovery and development.

The growing interest in fluorinated compounds like 1-amino-4-(4-fluorophenyl)pentan-2-ol stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are increasingly exploring its potential in designing central nervous system (CNS) therapeutics, given the ability of fluorinated groups to cross the blood-brain barrier. This aligns with current trends in addressing neurological disorders, a hot topic in healthcare discussions.

From a chemical perspective, 1-amino-4-(4-fluorophenyl)pentan-2-ol exhibits interesting properties due to the presence of both amino and hydroxyl functional groups. These groups enable diverse chemical transformations, making the compound versatile for multi-step synthetic routes. The 4-fluorophenyl moiety contributes to the compound's lipophilicity, a factor that significantly influences its pharmacokinetic profile in potential drug candidates.

The synthesis of 1-amino-4-(4-fluorophenyl)pentan-2-ol typically involves asymmetric reduction strategies to control the stereochemistry at the alcohol-bearing carbon, a crucial aspect for biological activity. Recent advances in organocatalysis and enzymatic synthesis have improved the efficiency of producing this compound with high enantiomeric purity, addressing the pharmaceutical industry's demand for chiral building blocks.

In the context of green chemistry initiatives, which represent a major focus in current chemical research, there's growing interest in developing more sustainable methods for producing compounds like 1-amino-4-(4-fluorophenyl)pentan-2-ol. Researchers are investigating biocatalytic approaches and flow chemistry techniques to reduce waste generation and energy consumption during synthesis, responding to the industry's push toward environmentally friendly processes.

The market for pharmaceutical intermediates such as 1-amino-4-(4-fluorophenyl)pentan-2-ol has shown steady growth, driven by increasing R&D investments in drug discovery. Market analysts note particular demand from companies developing neurological drugs and psychiatric medications, where fluorinated compounds play a pivotal role. The global push for innovative treatments for conditions like depression and Alzheimer's disease has further amplified interest in this chemical space.

Quality control of 1-amino-4-(4-fluorophenyl)pentan-2-ol involves rigorous analytical techniques including HPLC, GC-MS, and chiral chromatography to ensure purity and correct stereochemistry. These analytical methods have become more sophisticated with advancements in separation science, allowing for precise characterization of such complex molecules. The pharmaceutical industry's increasing emphasis on quality by design (QbD) principles has further refined the standards for intermediates like this compound.

Storage and handling of 1-amino-4-(4-fluorophenyl)pentan-2-ol require standard laboratory precautions for amino alcohols. While not classified as hazardous under normal conditions, proper storage in airtight containers under inert atmosphere is recommended to maintain stability, especially for long-term storage. The compound's shelf life can be significantly extended when stored at low temperatures, a consideration important for research laboratories and manufacturing facilities alike.

Looking toward future applications, 1-amino-4-(4-fluorophenyl)pentan-2-ol shows promise beyond pharmaceuticals. Materials science researchers are investigating its potential as a precursor for functional polymers and liquid crystals, leveraging its molecular structure to create materials with specific optical or electronic properties. This diversification of applications could open new market opportunities for this versatile compound.

In conclusion, 1-amino-4-(4-fluorophenyl)pentan-2-ol (CAS No. 1554261-66-3) represents an important compound at the intersection of medicinal chemistry and advanced materials. Its unique structural features, combined with the growing importance of fluorinated compounds in various industries, position it as a molecule of continuing interest. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its relevance in scientific research and industrial applications for years to come.

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